Cas no 503309-10-2 ([2-fluoro-4-(trifluoromethoxy)phenyl]boronic acid)

• Product Name: [2-fluoro-4-(trifluoromethoxy)phenyl]boronic acid
• CAS No: 503309-10-2
• MF: C₇H₅BF₄O₃
• MW: 223.917416334152
• MDL: MFCD11040275
• CID: 365889
• PubChem ID: 22065121
• Update Time: 2025-04-19

[2-fluoro-4-(trifluoromethoxy)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-(trifluoromethoxy)phenyl)boronic acid
• 2-Fluoro-4-(trifluoromethoxy)phenylboronic acid
• 2-Fluoro-4-trifluoromethoxybenzeneboronic acid
• 2-Fluoro-4-trifluoromethoxyphenylboronic acid
• 4-trifluoromethoxy-2-fluorophenylboronic acid
• Boronic acid,B-[2-fluoro-4-(trifluoromethoxy)phenyl]-
• [2-fluoro-4-(trifluoromethoxy)phenyl]boronic acid
• Boronic acid, [2-fluoro-4-(trifluoromethoxy)phenyl]-
• CS-0084811
• EN300-316341
• 503309-10-2
• DTXSID80622229
• SCHEMBL3851173
• AKOS015893247
• AS-43260
• (2-Fluoro-4-(trifluoromethoxy)phenyl)boronicacid
• A871604
• Z1258932175
• MFCD11040275
• 2-Fluoro-4-(trifluoromethoxy)benzeneboronic acid

• MDL： MFCD11040275
• Inchi： 1S/C7H5BF4O3/c9-6-3-4(15-7(10,11)12)1-2-5(6)8(13)14/h1-3,13-14H
• InChI Key： YQMMVZVQAHYXFZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1B(O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 224.02700
• Monoisotopic Mass: 224.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• PSA: 49.69000
• LogP: 0.40410